Cas no 919747-02-7 (N'-(4-chlorophenyl)methyl-N-(5-methyl-1,2-oxazol-3-yl)ethanediamide)

• Product Name: N'-(4-chlorophenyl)methyl-N-(5-methyl-1,2-oxazol-3-yl)ethanediamide
• CAS No: 919747-02-7
• MF: C₁₃H₁₂ClN₃O₃
• MW: 293.705681800842
• CID: 5495851
• Update Time: 2025-05-26

N'-(4-chlorophenyl)methyl-N-(5-methyl-1,2-oxazol-3-yl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-[(4-chlorophenyl)methyl]-N'-(5-methyl-1,2-oxazol-3-yl)oxamide
• Ethanediamide, N1-[(4-chlorophenyl)methyl]-N2-(5-methyl-3-isoxazolyl)-
• N'-(4-chlorophenyl)methyl-N-(5-methyl-1,2-oxazol-3-yl)ethanediamide

• Inchi： 1S/C13H12ClN3O3/c1-8-6-11(17-20-8)16-13(19)12(18)15-7-9-2-4-10(14)5-3-9/h2-6H,7H2,1H3,(H,15,18)(H,16,17,19)
• InChI Key： DFVTWJWLXUXHCN-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=C(Cl)C=C1)(=O)C(NC1C=C(C)ON=1)=O

Additional information on N'-(4-chlorophenyl)methyl-N-(5-methyl-1,2-oxazol-3-yl)ethanediamide

Comprehensive Overview of N'-(4-chlorophenyl)methyl-N-(5-methyl-1,2-oxazol-3-yl)ethanediamide (CAS 919747-02-7)

N'-(4-chlorophenyl)methyl-N-(5-methyl-1,2-oxazol-3-yl)ethanediamide, identified by its CAS number 919747-02-7, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of ethanediamide derivatives, which are known for their versatile applications in medicinal chemistry and crop protection. The presence of both 4-chlorophenyl and 5-methyl-1,2-oxazol-3-yl moieties in its structure contributes to its unique physicochemical properties, making it a subject of interest for researchers exploring novel bioactive molecules.

In recent years, the demand for heterocyclic compounds like N'-(4-chlorophenyl)methyl-N-(5-methyl-1,2-oxazol-3-yl)ethanediamide has surged due to their potential in addressing global challenges such as antimicrobial resistance and sustainable agriculture. Studies suggest that derivatives of this compound exhibit promising biological activities, including enzyme inhibition and receptor modulation, which are critical in drug discovery. Additionally, its structural features align with the growing trend of fragment-based drug design, a strategy widely adopted in modern pharmaceutical development.

The synthesis of CAS 919747-02-7 typically involves multi-step organic reactions, with emphasis on amide bond formation and regioselective functionalization. Researchers have optimized protocols to achieve high yields and purity, which are essential for its application in high-throughput screening assays. Analytical techniques such as NMR spectroscopy and mass spectrometry are routinely employed to characterize this compound, ensuring its compliance with industry standards.

From an industrial perspective, N'-(4-chlorophenyl)methyl-N-(5-methyl-1,2-oxazol-3-yl)ethanediamide is often discussed in the context of green chemistry initiatives. Innovations in solvent-free synthesis and catalytic methods have reduced the environmental footprint of its production. This aligns with the increasing consumer and regulatory focus on sustainable chemical processes, a topic frequently searched in academic and industrial databases.

Another area of interest is the compound's potential role in precision agriculture. Its structural motifs are being investigated for developing next-generation plant growth regulators and pest control agents. With the rise of climate-smart farming, researchers are exploring how such compounds can enhance crop resilience while minimizing ecological impact—a theme dominating agricultural forums and publications.

In conclusion, N'-(4-chlorophenyl)methyl-N-(5-methyl-1,2-oxazol-3-yl)ethanediamide (CAS 919747-02-7) represents a compelling case study at the intersection of chemistry and life sciences. Its multifaceted applications, coupled with ongoing advancements in synthetic methodologies, position it as a valuable entity in both academic and industrial settings. Future research directions may explore its structure-activity relationships in greater depth, potentially unlocking new therapeutic or agricultural applications.